Cas no 134450-34-3 (benzyl [(2S)-1-{[(2S)-4,4-difluoro-3-oxo-1,6-diphenylhexan-2-yl]amino}-3-methyl-1-oxobutan-2-yl]carbamate)

• Product name: benzyl [(2S)-1-{[(2S)-4,4-difluoro-3-oxo-1,6-diphenylhexan-2-yl]amino}-3-methyl-1-oxobutan-2-yl]carbamate
• CAS No: 134450-34-3
• MF: C₃₁H₃₄N₂O₄F₂
• MW: 536.60946
• CID: 1235776
• PubChem ID: 452978

benzyl [(2S)-1-{[(2S)-4,4-difluoro-3-oxo-1,6-diphenylhexan-2-yl]amino}-3-methyl-1-oxobutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl [(2S)-1-{[(2S)-4,4-difluoro-3-oxo-1,6-diphenylhexan-2-yl]amino}-3-methyl-1-oxobutan-2-yl]carbamate
• benzyl N-[(2S)-1-[[(2S)-4,4-difluoro-3-oxo-1,6-diphenylhexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
• 134450-34-3
• CHEMBL51463
• BDBM50000555
• Carbamic acid, [1-[[[3,3-difluoro-2-oxo-5-phenyl-1-(phenylmethyl)pentyl]amino]carbonyl]-2-methylpropyl]-, phenylmethyl ester, [S-(R*,R*)]-
• N-(N'-Benzyloxycarbonyl-valinyl)-2-amino-4,4-difluoro-1,6-diphenyl-3-hexanone
• benzyl N-[(1S)-1-[[(1S)-1-benzyl-3,3-difluoro-2-oxo-5-phenyl-pentyl]carbamoyl]-2-methyl-propyl]carbamate
• DTXSID90158706
• Carbamic acid, (1-(((3,3-difluoro-2-oxo-5-phenyl-1-(phenylmethyl)pentyl)amino)carbonyl)-2-methylpropyl)-, phenylmethyl ester, (S-(R*,R*))-

• Inchi： InChI=1S/C31H34F2N2O4/c1-22(2)27(35-30(38)39-21-25-16-10-5-11-17-25)29(37)34-26(20-24-14-8-4-9-15-24)28(36)31(32,33)19-18-23-12-6-3-7-13-23/h3-17,22,26-27H,18-21H2,1-2H3,(H,34,37)(H,35,38)/t26-,27-/m0/s1
• InChI Key： AOOMDOSCXSIDMV-SVBPBHIXSA-N
• SMILES： CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(=O)C(CCC2=CC=CC=C2)(F)F)NC(=O)OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 536.24882
• Monoisotopic Mass: 536.24866389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 14
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5Ų
• XLogP3: 6.9

Experimental Properties

• PSA: 84.5